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Compound of Interest

Compound Name: PKR activator 5

Cat. No.: B15573775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of PKR activator 5 (also known as Compound 18), a potent activator of

pyruvate kinase R (PKR) with an AC50 of 28 nM[1][2][3]. Adherence to these guidelines is

crucial for ensuring the stability, activity, and reproducibility of experimental results.

Product Information and Specifications
A summary of the key quantitative data for PKR activator 5 is presented in Table 1. This

information is essential for accurate preparation of stock solutions and for experimental design.

Table 1: Quantitative Data for PKR Activator 5
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Parameter Value Reference

Product Name
PKR activator 5 (Compound

18)
[1][2]

CAS Number 2761226-35-9 [1][2]

AC50 (for PKR) 28 nM [1][2][3]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [4][5][6][7]

Storage of Solid Room temperature (may vary) [1][4]

Storage of Stock Solution
-20°C (1 month) or -80°C (6

months)
[4][6]

Mechanism of Action and Signaling Pathway
Protein Kinase R (PKR) is a serine/threonine kinase that plays a pivotal role in cellular

responses to viral infections and other stress signals[8][9]. Upon activation, PKR

phosphorylates the alpha subunit of eukaryotic initiation factor 2 (eIF2α), leading to an

inhibition of protein synthesis[8]. PKR activators can mimic this response, making them

valuable tools for studying cellular stress pathways and for potential therapeutic applications in

diseases like cancer and viral infections[7][10]. The activation of PKR can also influence other

signaling cascades, including the NF-κB pathway[5][9].

In the context of red blood cells, PKR activators have been investigated for the treatment of

sickle cell disease[11][12][13][14]. By activating PKR, these compounds can increase the

production of adenosine triphosphate (ATP) and decrease levels of 2,3-diphosphoglycerate

(2,3-DPG)[11][12][13]. This leads to increased oxygen affinity of hemoglobin, which can reduce

red blood cell sickling and hemolysis[11][12][15][16].

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/pkr-activator-5.html
https://www.medchemexpress.com/pkr-activator-5.html?locale=ko-KR
https://www.medchemexpress.com/pkr-activator-5.html
https://www.medchemexpress.com/pkr-activator-5.html?locale=ko-KR
https://www.medchemexpress.com/pkr-activator-5.html
https://www.medchemexpress.com/pkr-activator-5.html?locale=ko-KR
https://www.biorbyt.com/pkr-activator-5-orb2646240.html
https://www.medchemexpress.com/pkm2-activator-5.html
https://www.merckmillipore.com/AL/en/product/mm/531551
https://www.medchemexpress.com/pkr-activator-4.html
https://www.medchemexpress.com/pkr-activator-3.html
https://www.medchemexpress.com/pkr-activator-5.html
https://www.medchemexpress.com/pkm2-activator-5.html
https://www.medchemexpress.com/pkm2-activator-5.html
https://www.medchemexpress.com/pkr-activator-4.html
https://www.scbt.com/browse/pkr-activators
https://www.researchgate.net/figure/Schematic-diagram-of-PKR-signaling-pathways-that-are-activated-by-inflammatory_fig8_319278566
https://www.scbt.com/browse/pkr-activators
https://www.medchemexpress.com/pkr-activator-3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3808843/
https://www.merckmillipore.com/AL/en/product/mm/531551
https://www.researchgate.net/figure/Schematic-diagram-of-PKR-signaling-pathways-that-are-activated-by-inflammatory_fig8_319278566
https://pmc.ncbi.nlm.nih.gov/articles/PMC10727103/
https://www.researchgate.net/figure/Ongoing-clinical-studies-of-Pyruvate-kinase-activators-in-sickle-cell-disease_tbl1_376692695
https://ashpublications.org/blood/article/143/10/866/506674/Recent-developments-in-the-use-of-pyruvate-kinase
https://patents.google.com/patent/US20200129485A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC10727103/
https://www.researchgate.net/figure/Ongoing-clinical-studies-of-Pyruvate-kinase-activators-in-sickle-cell-disease_tbl1_376692695
https://ashpublications.org/blood/article/143/10/866/506674/Recent-developments-in-the-use-of-pyruvate-kinase
https://pmc.ncbi.nlm.nih.gov/articles/PMC10727103/
https://www.researchgate.net/figure/Ongoing-clinical-studies-of-Pyruvate-kinase-activators-in-sickle-cell-disease_tbl1_376692695
https://pmc.ncbi.nlm.nih.gov/articles/PMC8114550/
https://www.hcplive.com/view/new-pkr-activator-sickle-cell-shows-promising-safety-efficacy-results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PKR Signaling Pathway

PKR activator 5

PKR

activates

p-PKR (Active)

autophosphorylation

eIF2α

phosphorylates

IKK Complex

activates

p-eIF2α

Protein Synthesis Inhibition

leads to

NF-κB Activation

leads to

Click to download full resolution via product page

Caption: Simplified signaling pathway of PKR activation.

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of PKR activator 5 in

DMSO. It is crucial to use high-quality, anhydrous DMSO to ensure the stability of the
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compound.
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Caption: Workflow for preparing a stock solution of PKR activator 5.

Materials:

PKR activator 5 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated balance

Vortex mixer

Ultrasonic bath (optional)

Pipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of solid PKR activator 5 to come to room temperature before

opening to prevent condensation of moisture.

Weighing: On a calibrated analytical balance, carefully weigh out the desired amount of PKR
activator 5. For example, to prepare 1 mL of a 10 mM stock solution, you would need to

calculate the required mass based on the molecular weight of the specific batch of the

compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the solid compound. For

instance, if you weighed out an amount of PKR activator 5 equivalent to 10 µmol, you would

add 1 mL of DMSO to achieve a 10 mM concentration.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If the compound

does not dissolve readily, gentle warming (up to 60°C) or brief sonication in an ultrasonic

bath may be used to aid dissolution[6].

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
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in cryovials. Store these aliquots at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months)[4][6].

Working solutions should be prepared fresh for each experiment by diluting the high-

concentration stock solution in the appropriate cell culture medium or experimental buffer.

Procedure:

Thawing: Thaw a single aliquot of the stock solution at room temperature.

Dilution: Serially dilute the stock solution to the desired final concentration in your

experimental medium. It is important to mix thoroughly after each dilution step.

Usage: Use the freshly prepared working solution immediately. Do not store diluted working

solutions for extended periods.

Safety Precautions
PKR activator 5 is for research use only and is not intended for human or veterinary use[1]

[4].

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed safety information.

By following these application notes and protocols, researchers can ensure the accurate and

effective use of PKR activator 5 in their experiments, leading to reliable and reproducible

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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